Cas no 152590-26-6 (Butanedioic acid,2-phenyl-, 4-propyl ester)

• Product Name: Butanedioic acid,2-phenyl-, 4-propyl ester
• CAS No: 152590-26-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 105256
• PubChem ID: 21800317
• Update Time: 2025-04-18

Butanedioic acid,2-phenyl-, 4-propyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-phenyl-, 4-propyl ester
• Butanedioic acid, phenyl-, 4-propyl ester (9CI)
• 4-oxo-2-phenyl-4-propoxybutanoic acid
• 152590-26-6

• Inchi： 1S/C13H16O4/c1-2-8-17-12(14)9-11(13(15)16)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,15,16)
• InChI Key： ZJGDAXGMMQANHC-UHFFFAOYSA-N
• SMILES： O(CCC)C(CC(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 235.09705
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 66.43